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Compound of Interest

2-(Chloromethyl)tetrahydro-2H-
pyran

Cat. No.: B095811

Compound Name:

An In-depth Technical Guide to the Safe Handling of 2-(Chloromethyl)tetrahydro-2H-pyran

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Chloromethyl)tetrahydro-2H-pyran is a versatile cyclic ether utilized as a reactive
intermediate and building block in organic synthesis, particularly in the development of more
complex molecules and pharmaceutical compounds.[1][2][3] Its utility stems from the presence
of a reactive chloromethyl group, which readily participates in nucleophilic substitution
reactions.[2] However, the very reactivity that makes this compound valuable also necessitates
a thorough understanding and strict adherence to comprehensive safety protocols. This guide
provides an in-depth analysis of the hazards associated with 2-(Chloromethyl)tetrahydro-2H-
pyran and outlines field-proven procedures for its safe handling, storage, and disposal to
ensure the well-being of laboratory personnel and the integrity of research.

Section 1: Chemical and Physical Properties

A foundational understanding of a chemical's properties is paramount to anticipating its
behavior and associated risks. 2-(Chloromethyl)tetrahydro-2H-pyran is a colorless to pale
yellow liquid.[2] Its key physical and chemical data are summarized below, providing the causal
basis for the handling precautions detailed in subsequent sections.
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Property Value Source(s)
CAS Number 18420-41-2

Molecular Formula CeH11CIO [4]
Molecular Weight 134.60 g/mol [4]

Boiling Point 53-54 °C at 12 mmHg [1]

Density 1.075 g/mL at 25 °C [1]
Refractive Index n20/D 1.462 [1]

Flash Point 55 °C (131 °F) - closed cup [5]
Solubility Difficult to mix with water [1][6]

Section 2: Hazard Identification and Classification

2-(Chloromethyl)tetrahydro-2H-pyran is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
risks are its flammability and its irritant effects on the skin, eyes, and respiratory system.[7]

GHS Classification Summary
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram(s) Statement(s)
H226:
Flammable _ o
o Category 3 () Warning Flammable liquid
Liquids
and vapour.[7]
Skin
) o ) H315: Causes
Corrosion/Irritatio  Category 2 | Warning o
skin irritation.[7]
n
) H319: Causes
Serious Eye

o Category 2A | Warning serious eye
Damage/Irritation S
irritation.[7]

Specific Target
o H335: May
Organ Toxicity ) )
(Sing| Category 3 | Warning cause respiratory
ingle
g irritation.[7]
Exposure)

The flash point of 55 °C indicates that the substance can form a flammable mixture with air at
temperatures at or above this point, which is a critical consideration for all handling and storage
procedures. The irritant classifications underscore the necessity of robust personal protective
equipment to prevent debilitating contact with skin and eyes.

Section 3: Risk Assessment and Engineering
Controls

Before any procedure involving 2-(Chloromethyl)tetrahydro-2H-pyran, a thorough risk
assessment must be conducted. The primary engineering control for mitigating the inhalation
hazard (H335) is to work exclusively within a certified chemical fume hood.[8][9]

Key Engineering Controls:

» Ventilation: All handling must occur in a well-ventilated area, with a chemical fume hood
being the standard.[6][9] The ventilation system should be sufficient to keep airborne
concentrations well below any established exposure limits.
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« Ignition Source Control: Due to its classification as a flammable liquid (H226), all sources of
ignition must be strictly excluded from the handling area. This includes open flames, hot
surfaces, and sparks.[7]

o Explosion-Proof Equipment: Use only explosion-proof electrical, ventilating, and lighting
equipment to prevent accidental ignition of vapors.[6][7]

 Static Discharge Prevention: Vapors can travel a significant distance to an ignition source
and flash back. Therefore, measures to prevent the buildup of electrostatic charge are
mandatory.[7]

o Ground and bond containers and receiving equipment during transfers.[6]
o Use non-sparking tools.[6]

o Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and in close proximity to the workstation.[10][11]

Section 4: Personal Protective Equipment (PPE)

The selection and proper use of PPE are the final barriers between the researcher and
chemical exposure. The choice of PPE is not arbitrary; it is dictated directly by the substance's
hazards.

Mandatory PPE:

o Eye and Face Protection: Wear chemical splash-resistant safety goggles that meet approved
standards.[9] For operations with a higher risk of splashing, a face shield should be worn in
addition to goggles.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected before use and replaced immediately if signs of degradation or
contamination are observed. Wash hands thoroughly after handling.[7]

» Skin and Body Protection: A flame-retardant lab coat is required. Ensure all skin is covered.
For larger-scale operations, additional protective clothing may be necessary.[6]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/msds/2-chloromethyl-tetrahydropyran.pdf
https://www.echemi.com/produce/pr2503043852-2-chloromethyltetrahydro-2h-pyran.html
https://www.chemicalbook.com/msds/2-chloromethyl-tetrahydropyran.pdf
https://www.chemicalbook.com/msds/2-chloromethyl-tetrahydropyran.pdf
https://www.echemi.com/produce/pr2503043852-2-chloromethyltetrahydro-2h-pyran.html
https://www.echemi.com/produce/pr2503043852-2-chloromethyltetrahydro-2h-pyran.html
https://www.fishersci.com/store/msds?partNumber=AC387900250&productDescription=TETRAHYDRO-2H-PYRAN-2-OL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10987.pdf
https://www.keyorganics.net/app/uploads/sds/CS-45238_SDS.pdf
https://www.chemicalbook.com/msds/2-chloromethyl-tetrahydropyran.pdf
https://www.echemi.com/produce/pr2503043852-2-chloromethyltetrahydro-2h-pyran.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a respirator with a suitable filter for organic vapors is necessary (e.g., type ABEK
(EN14387) respirator filter).

Below is a workflow for ensuring adequate PPE selection before beginning work.
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Start: Prepare to handle
2-(Chloromethyl)tetrahydro-2H-pyran

Wear chemical splash goggles STOP! Do not proceed.
(and face shield if needed). Consult EHS.

Wear chemical-resistant gloves
(e.g., Nitrile).

Wear a flame-retardant
lab coat.

Wear an approved respirator
with an organic vapor filter.

Proceed with work
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Spill of 2-(Chloromethyl)tetrahydro-2H-pyran
Occurs

Assess Spill Size
and Location

[Small & Contained SpiID G_arge or Uncontained SpiD

v
Alert personnel in the Evacuate Area.
immediate area. Alert EHS/Emergency Services.

Don appropriate PPE
(respirator, gloves, goggles).

Remove all ignition sources.

Contain spill with
inert absorbent material.

Collect waste with non-sparking
tools into a sealed container.

Decontaminate spill area.

Label and manage waste
for proper disposal.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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